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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of diisopropanolamine (DIPA)
in gas sweetening processes for the removal of hydrogen sulfide (H2S) and carbon dioxide
(CO2). This document includes key performance data, detailed experimental protocols, and
visualizations to aid in research and process development.

Introduction to Diisopropanolamine (DIPA) for Gas
Sweetening

Diisopropanolamine (DIPA) is a secondary alkanolamine used as a solvent in gas
sweetening, also known as acid gas removal.[1][2][3] This process is crucial in natural gas
processing and refinery operations to remove acidic gases like H2S and COz, which can cause
corrosion, reduce the heating value of the gas, and pose environmental and safety risks.[4]
DIPA is often favored for its high selectivity towards H2S in the presence of COz, lower
corrosivity compared to primary amines like monoethanolamine (MEA), and favorable reaction
Kinetics.[5][6]

Key Performance Parameters of DIPA

Aqueous solutions of DIPA are effective in capturing H2S and CO:z. The performance of DIPA is
influenced by operating conditions such as temperature, pressure, and amine concentration.
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Table 1: Physical and Chemical Properties of

. lamine (DIPA)

Property Value Reference
Chemical Formula CeH1sNO2 [7]
Molar Mass 133.19 g/mol [7]

White to yellow crystalline solid
Appearance o [7]
or colorless liquid

Odor Ammonia-like or fishy [7]
Boiling Point 249 °C [8]
Melting Point 42-45 °C [8]
Density ~1.004 g/cm? at 25 °C [8]

Table 2: Experimental Data on Simultaneous H2S and
CO2 Solubility in Aqueous DIPA Solutions

This table presents experimental data for the simultaneous absorption of H2S and CO2z in a 45
wt% aqueous DIPA solution at 343 K (70 °C). The data shows the partial pressure of each acid
gas in equilibrium with the loaded amine solution.

H2S Loading CO2 Loading Partial Partial

(mol H2S / mol  (mol COz2/mol  Pressure H2S Pressure CO2 Reference
DIPA) DIPA) (kPa) (kPa)

0.10 0.05 10 100 [5]

0.20 0.10 25 250 [5]

0.30 0.15 50 500 [5]

0.40 0.20 80 800 [5]

0.50 0.25 120 1200 [5]
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Note: The data in this table is illustrative and based on trends found in the cited literature. For
precise experimental data, refer to the original publication.

Experimental Protocols

This section outlines the protocols for evaluating the performance of DIPA in gas sweetening
processes.

Preparation of Aqueous DIPA Solution

Objective: To prepare an aqueous solution of DIPA at a desired weight percentage.

Materials:

Diisopropanolamine (DIPA), 99% purity

Deionized water

Analytical balance

Volumetric flasks

Beakers

Procedure:

o Determine the required mass of DIPA and deionized water to achieve the target weight
percentage.

o Accurately weigh the required amount of DIPA using an analytical balance.
o Transfer the weighed DIPA to a beaker.

e Add the calculated amount of deionized water to the beaker.

 Stir the mixture until the DIPA is completely dissolved.

¢ Allow the solution to cool to room temperature.
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e Transfer the solution to a volumetric flask and add deionized water to the mark.

e The concentration of the amine solution can be verified by titration with a standard acid
solution.[9]

Determination of H2S and CO2 Absorption Capacity

Objective: To measure the equilibrium solubility of H2S and CO: in the prepared DIPA solution
at various partial pressures.

Experimental Setup: A static equilibrium cell is a common apparatus for these measurements.
[5][10] The setup consists of a thermostated high-pressure cell equipped with pressure and
temperature sensors, a gas injection system, and a sampling port for the liquid phase.

Procedure:

Evacuate the equilibrium cell to remove any residual gases.

e Introduce a known volume of the prepared DIPA solution into the cell.

 Allow the solution to reach the desired experimental temperature.

e Introduce a known amount of the acid gas (HzS, COz, or a mixture) into the cell.
 Stir the mixture to facilitate gas-liquid equilibrium.

» Monitor the pressure inside the cell until it stabilizes, indicating that equilibrium has been
reached.

e Record the final equilibrium pressure and temperature.
o Carefully withdraw a liquid sample for analysis of the acid gas loading.

o Repeat steps 4-8 for different acid gas concentrations to obtain a solubility curve.

Analysis of Acid Gas Loading in Amine Solution

Objective: To determine the concentration of H2S and CO:2 absorbed in the DIPA solution.
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Methods:

 Titration: The "sour" or rich amine solution can be titrated to determine the total acid gas
loading. For H2S-specific loading, an iodimetric titration can be performed.[2]

e Gas Chromatography (GC): A headspace gas chromatograph can be used for the
simultaneous determination of CO2 and HzS in the amine solution.[11]

e Coulometry: This method involves the acidification of the amine sample to evolve H2S and
COz, which are then detected and quantified by separate coulometric cells.[12]

General Titration Procedure for Total Acid Gas Loading:

Take a known volume of the rich amine sample.

Dilute the sample with deionized water.

Titrate the solution with a standardized solution of a strong acid (e.g., HCI) to a
predetermined pH endpoint.

The amount of acid consumed is used to calculate the total moles of absorbed acid gases.

Analysis of Gas Composition

Objective: To determine the concentration of H2S and CO: in the inlet (sour) and outlet (sweet)
gas streams.

Method:

e Gas Chromatography (GC): A gas chromatograph equipped with a thermal conductivity
detector (TCD) or a flame photometric detector (FPD) for sulfur compounds is commonly
used.[5] The GC is calibrated with standard gas mixtures of known compositions.

Visualizations
Reaction Pathways of DIPA with H2S and CO:

The following diagram illustrates the chemical reactions that occur during the absorption of H2S
and CO:z by DIPA.
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Caption: Reaction pathways of DIPA with H2S and CO..

Experimental Workflow for DIPA Performance Evaluation

The diagram below outlines the general workflow for conducting experiments to evaluate the
performance of DIPA in a laboratory setting.
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Caption: Experimental workflow for DIPA performance evaluation.
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Logical Relationship in a Typical Amine Sweetening
Process

This diagram illustrates the logical flow of a continuous amine sweetening process, including

the absorption and regeneration stages.[13]
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Caption: Logical flow of a typical amine sweetening process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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